Cas no 1600190-09-7 (5-(2-Methylthiophen-3-yl)pyridine-3-carbaldehyde)

• Product Name: 5-(2-Methylthiophen-3-yl)pyridine-3-carbaldehyde
• CAS No: 1600190-09-7
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 5692110
• PubChem ID: 102834292
• Update Time: 2025-09-23

5-(2-Methylthiophen-3-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-746034
• 1600190-09-7
• 5-(2-Methylthiophen-3-yl)pyridine-3-carbaldehyde
• 3-Pyridinecarboxaldehyde, 5-(2-methyl-3-thienyl)-

• Inchi： 1S/C11H9NOS/c1-8-11(2-3-14-8)10-4-9(7-13)5-12-6-10/h2-7H,1H3
• InChI Key： UYTOTKFNFGRVQI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 315.8±42.0 °C(Predicted)
• pka: 3.15±0.22(Predicted)